Cas no 245094-15-9 (2-[(1Z)-[2-(1H-1,3-benzodiazol-2-yl)hydrazin-1-ylidene]methyl]-4-bromophenol)

• Product Name: 2-[(1Z)-[2-(1H-1,3-benzodiazol-2-yl)hydrazin-1-ylidene]methyl]-4-bromophenol
• CAS No: 245094-15-9
• MF: C₁₄H₁₁BrN₄O
• MW: 331.167341470718
• CID: 5842606
• PubChem ID: 135754098
• Update Time: 2025-10-29

2-[(1Z)-[2-(1H-1,3-benzodiazol-2-yl)hydrazin-1-ylidene]methyl]-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-hydroxybenzaldehyde 1H-benzimidazol-2-ylhydrazone
• Benzaldehyde, 5-bromo-2-hydroxy-, 2-(1H-benzimidazol-2-yl)hydrazone
• 2-[(Z)-(1H-benzimidazol-2-ylhydrazinylidene)methyl]-4-bromophenol
• (Z)-2-((2-(1H-benzo[d]imidazol-2-yl)hydrazono)methyl)-4-bromophenol
• 245094-15-9
• F1216-0259
• SR-01000010813
• AKOS024603713
• 2-[(1Z)-[2-(1H-1,3-benzodiazol-2-yl)hydrazin-1-ylidene]methyl]-4-bromophenol
• SR-01000010813-1

• Inchi： 1S/C14H11BrN4O/c15-10-5-6-13(20)9(7-10)8-16-19-14-17-11-3-1-2-4-12(11)18-14/h1-8,20H,(H2,17,18,19)
• InChI Key： QVZBZEXZDHJZAW-UHFFFAOYSA-N
• SMILES： C(=NNC1NC2=CC=CC=C2N=1)C1=CC(Br)=CC=C1O

Computed Properties

• Exact Mass: 330.01162g/mol
• Monoisotopic Mass: 330.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-[(1Z)-[2-(1H-1,3-benzodiazol-2-yl)hydrazin-1-ylidene]methyl]-4-bromophenol

Compound CAS No. 245094-15-9: 2-[(1Z)-[2-(1H-1,3-benzodiazol-2-yl)hydrazin-1-ylidene]methyl]-4-bromophenol

The compound 2-[(1Z)-[2-(1H-1,3-benzodiazol-2-yl)hydrazin-1-ylidene]methyl]-4-bromophenol, identified by the CAS registry number 245094-15-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzodiazole moiety, a hydrazone group, and a bromophenol substituent. The presence of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of hydrazone-containing compounds in drug design due to their ability to form stable complexes with metal ions and their potential as antioxidants and anti-inflammatory agents. The benzodiazole group, on the other hand, is known for its aromatic stability and ability to participate in π–π interactions, which are crucial in many biochemical processes. The bromophenol substituent adds further complexity to the molecule, potentially influencing its solubility, bioavailability, and pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the hydrazone intermediate from an appropriate carbonyl compound and hydrazine derivative. Subsequent coupling with the bromophenol derivative under controlled conditions yields the final product. Optimization of reaction conditions, such as temperature and pH, is critical to ensure high yield and purity of the product.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Recent research has demonstrated that similar compounds exhibit significant activity against various cancer cell lines, suggesting that this compound may have anticancer properties. Additionally, its ability to scavenge free radicals makes it a potential candidate for use in antioxidant therapies.

The structural complexity of this compound also makes it an interesting candidate for use in materials science. For instance, its ability to form coordination complexes with metal ions could be exploited in the development of new materials for sensing or catalytic applications. Furthermore, the presence of aromatic groups could make it useful in the design of organic semiconductors or electronic materials.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is essential for assessing its potential impact on ecosystems. Studies on its biodegradation and toxicity are currently underway, with preliminary results suggesting that it may have low acute toxicity but could pose risks under chronic exposure conditions.

In conclusion, the compound 2-[(1Z)-[2-(1H-1,3-benzodiazol-2-yl)hydrazin-1-ylidene]methyl]-4-bromophenol (CAS No. 245094-15-9) represents a valuable addition to the arsenal of organic compounds available for research and development. Its unique structure and functional groups offer numerous opportunities for exploration across various fields, from drug discovery to materials science. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.